(6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methanamine

• IUPAC Name: (6-bromo-4H-1,3-benzodioxin-8-yl)methanamine
• InChI: InChI=1S/C9H10BrNO2/c10-8-1-6(3-11)9-7(2-8)4-12-5-13-9/h1-2H,3-5,11H2
• InChI Key: KEKPVEVBDTYPNA-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C(=CC(=C2)Br)CN)OCO1
• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol

Description

The compound “(6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methanamine” is a unique chemical with the empirical formula C9H10BrNO2. It has a molecular weight of 244.09. The compound is solid in form.

Molecular Structure Analysis

The SMILES string for this compound is NCC1=CC(Br)=CC2=C1OCOC2. This provides a text representation of the compound’s structure. The InChI key, which is another form of structural representation, is KEKPVEVBDTYPNA-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a solid. Its empirical formula is C9H10BrNO2 and it has a molecular weight of 244.09.

Scientific Research Applications

Antioxidant Activity of Marine Red Alga

Another study isolated a total of 19 naturally occurring bromophenols from the marine red alga Rhodomela confervoides, including six new compounds. These compounds exhibited potent antioxidant activities stronger than or comparable to standard antioxidants, suggesting that R. confervoides is an excellent source of natural antioxidants. This indicates the potential of including these antioxidant-rich algal components in preventing oxidative deterioration of food (Li, Li, Gloer, & Wang, 2011).

Synthesis and Biological Activity

Further research involved the total synthesis of a natural product, 3,4-Dibromo-5-[2-bromo-3,4-dihydroxy-6-(methoxymethyl)benzyl]benzene-1,2-diol, highlighting the process and potential biological activity of such synthesized compounds. This research underscores the importance of synthesizing and studying naturally occurring compounds for their potential applications in various fields, including pharmacology and material science (Akbaba, Balaydın, Göksu, Şahin, & Menzek, 2010).

Antibacterial Properties

Bromophenols derived from Rhodomela confervoides were also found to exhibit significant antibacterial activities, with certain compounds showing excellent efficacy against various bacterial strains. This research suggests the potential of bromophenols in developing new antibacterial agents, highlighting the diverse applications of such compounds in medical and health-related fields (Xu, Fan, Yan, Li, Niu, & Tseng, 2003).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral according to the GHS07 classification. The hazard statements include H302, and the precautionary statements include P301 + P312 + P330. It’s important to handle this compound with care and follow all safety protocols.